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Compound of Interest

Compound Name: Enolicam

Cat. No.: B1505830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and solubility characteristics of Enolicam, a class of non-steroidal anti-inflammatory

drugs (NSAIDs) more commonly known as oxicams. This document is intended for

researchers, scientists, and professionals involved in drug development and formulation.

Oxicams are characterized by their enolic acid moiety, which is crucial to their therapeutic

effect. This guide will delve into the quantitative aspects of these properties, detail the

experimental methodologies for their determination, and visualize the relevant biological

pathways.

Physicochemical Properties of Representative
Oxicams
The physicochemical properties of oxicams, such as their acidity (pKa) and lipophilicity (log P),

are critical determinants of their pharmacokinetic and pharmacodynamic behavior.[1] These

properties influence their absorption, distribution, metabolism, and excretion (ADME) profile.[1]

The oxicam class includes several well-known drugs such as Piroxicam, Tenoxicam, and

Lornoxicam. The key physicochemical data for these compounds are summarized in the table

below.
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Property Piroxicam Tenoxicam Lornoxicam

IUPAC Name

4-hydroxy-2-methyl-N-

(pyridin-2-yl)-2H-1,2-

benzothiazine-3-

carboxamide 1,1-

dioxide

4-hydroxy-2-methyl-N-

(pyridin-2-yl)-2H-

thieno[2,3-e][2]

[3]thiazine-3-

carboxamide 1,1-

dioxide

(3E)-4-hydroxy-3-

[hydroxy(pyridin-2-

ylamino)methylidene]-

2-methyl-2,3-dihydro-

4H-thieno[2,3-e][2]

[3]thiazin-4-one 1,1-

dioxide

Chemical Formula C₁₅H₁₃N₃O₄S C₁₃H₁₁N₃O₄S₂ C₁₃H₁₀ClN₃O₄S₂

Molecular Weight 331.35 g/mol 337.4 g/mol 371.8 g/mol

Melting Point 198-200 °C 209-211 °C
225-230 °C

(decomposes)

pKa
~5.1 (enolic hydroxyl),

~1.8 (pyridyl nitrogen)

~4.6 (enolic hydroxyl),

~1.1 (pyridyl nitrogen)

~4.7 (enolic hydroxyl),

~1.1 (pyridyl nitrogen)

log P (Octanol/Water) 1.8 1.6 2.2

Solubility Profile of Representative Oxicams
The solubility of oxicams is a critical factor for their formulation and bioavailability. Generally,

oxicams are weakly acidic and exhibit poor aqueous solubility.[3][4] Their solubility is pH-

dependent, and they are more soluble in alkaline solutions.[3][4] The use of co-solvents can

significantly enhance their solubility.[5]
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Solvent Piroxicam Tenoxicam Lornoxicam

Water Practically insoluble
Practically insoluble

(14.1 mg/L)[3][4]
Very slightly soluble

Ethanol Very slightly soluble Very slightly soluble[3] Very slightly soluble

Methanol Slightly soluble Less than 1 mg/mL[5] Slightly soluble

Acetone Slightly soluble 2 mg/mL[5] Slightly soluble

Methylene Chloride Sparingly soluble Sparingly soluble[3] Sparingly soluble

Aqueous Acid Soluble Soluble[3] Soluble

Aqueous Alkali Soluble Soluble[3] Soluble

Experimental Protocols
The accurate determination of physicochemical properties is fundamental to drug development.

Below are detailed methodologies for key experiments.

The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound.[6][7]

Preparation: An excess amount of the oxicam powder is added to a known volume of the

desired solvent (e.g., water, ethanol, buffer solution) in a sealed container.

Equilibration: The container is agitated in a constant temperature water bath (e.g., 37 ± 0.5

°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[7]

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: An aliquot of the clear supernatant is carefully removed, filtered (using a filter

that does not adsorb the drug), and diluted as necessary. The concentration of the dissolved

oxicam is then determined using a suitable analytical method, such as High-Performance

Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.[7][8]

Calculation: The solubility is expressed in units such as mg/mL or mol/L.
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Preparation

Equilibration

Phase Separation

Quantification

Add excess oxicam
to solvent

Agitate at constant
temperature (24-48h)

Centrifuge or let stand

Saturated solution
separated from solid

Filter supernatant

Analyze concentration
(HPLC/UV-Vis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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